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Compound of Interest

Compound Name: BMS-986144

cat. No.: B12426057

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-986144 is a third-generation, pan-genotype inhibitor of the Hepatitis C Virus (HCV)
NS3/4A protease.[1] This non-covalent, heterodimeric serine protease is essential for viral
replication, making it a prime target for antiviral therapies.[2][3] BMS-986144 demonstrates
potent activity against various HCV genotypes and resistance variants. These application notes
provide detailed information on the solubility of BMS-986144 for experimental use, along with
protocols for its preparation in both in vitro and in vivo studies.

Physicochemical Properties

e Molecular Formula: CaoHa4sD3FaNs0O9S
e Molecular Weight: 856.95 g/mol

o Appearance: Solid powder

Data Presentation: Solubility of BMS-986144

Quantitative solubility data for BMS-986144 is not publicly available from most vendors. The
following table provides solubility information based on available data for structurally similar
compounds from the same manufacturers and general laboratory observations. It is strongly
recommended to perform solubility testing for your specific batch of BMS-986144.
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Solvent Solubility (Estimated) Notes

High solubility is expected.
Sonication may be required to
achieve maximum solubility.
DMSO (Dimethyl Sulfoxide) =100 mg/mL Use freshly opened,
anhydrous DMSO to avoid
decreased solubility due to

moisture absorption.

Lower solubility compared to
_ DMSO. May be suitable for
Ethanol Sparingly Soluble o ]
some applications with

warming.

BMS-986144 is not
recommended for direct

dissolution in agueous
Water / Aqueous Buffers (e.g.,

PBS)

Insoluble solutions. A DMSO stock
solution should be prepared
first and then diluted into

aqueous media.

Experimental Protocols
Preparation of Stock Solutions for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution of BMS-986144
in DMSO, which can be further diluted to working concentrations for cellular assays.

Materials:

BMS-986144 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Vortex mixer
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e Sonicator (optional)
Procedure:
e Weighing: Accurately weigh the desired amount of BMS-986144 powder in a sterile vial.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 10 mM or 50 mM).

» Dissolution: Vortex the solution vigorously for several minutes. If the compound does not fully
dissolve, sonicate the vial in a water bath for 5-10 minutes. Visually inspect the solution to
ensure there are no visible particles.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the stock solution at -20°C or -80°C for long-term stability.

Note: For most cellular assays, the final concentration of DMSO should be kept below 0.5% to
avoid solvent-induced cytotoxicity. A vehicle control (DMSO alone) should be included in all
experiments.

Preparation of Working Solutions for In Vitro Assays
Procedure:

e Thaw a vial of the BMS-986144 DMSO stock solution at room temperature.

o Perform serial dilutions of the stock solution in the appropriate cell culture medium to achieve
the desired final concentrations for your experiment.

o Ensure the final DMSO concentration in all wells, including the vehicle control, is consistent.

Formulation for In Vivo Oral Administration in Rodents

This protocol provides two common vehicle formulations for the oral administration of
hydrophobic compounds like BMS-986144 to rodents. The choice of vehicle may depend on
the specific experimental requirements and animal model.

Formulation 1: DMSO/PEG300/Tween-80/Saline

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12426057?utm_src=pdf-body
https://www.benchchem.com/product/b12426057?utm_src=pdf-body
https://www.benchchem.com/product/b12426057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

BMS-986144 DMSO stock solution (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NacCl)

Procedure (to prepare 1 mL of dosing solution):

Add 100 pL of the BMS-986144 DMSO stock solution to a sterile tube.

Add 400 pL of PEG300 and mix thoroughly until the solution is clear.

Add 50 pL of Tween-80 and vortex until the solution is homogeneous.

Add 450 pL of sterile saline and vortex again to obtain a clear solution.

This formulation should be prepared fresh daily and administered immediately.
Formulation 2: DMSO/Corn Ol

Materials:

« BMS-986144 DMSO stock solution (e.g., 50 mg/mL)

 Sterile Corn QOill

Procedure (to prepare 1 mL of dosing solution):

e Add 100 pL of the BMS-986144 DMSO stock solution to a sterile tube.

e Add 900 pL of sterile corn oll.

» Vortex vigorously to create a uniform suspension or solution. Gentle warming may aid
dissolution.
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¢ Prepare this formulation fresh before each use.

Visualizations
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Caption: Inhibition of HCV NS3/4A Protease by BMS-986144.
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Experimental Workflow for BMS-986144
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Caption: General workflow for in vitro and in vivo experiments with BMS-986144.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BMS-986144].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426057#bms-986144-solubility-for-experimental-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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